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Compound of Interest

Compound Name: SC-58125

Cat. No.: B1680877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SC-58125 is a potent and selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that

plays a critical role in inflammation and pain.[1] COX-2 is a key enzyme in the biosynthesis of

prostaglandins from arachidonic acid.[2][3][4] Due to its selectivity for COX-2 over COX-1, SC-
58125 is a valuable tool for investigating the physiological and pathological roles of the COX-2

pathway. These application notes provide a detailed protocol for the intraperitoneal (IP)

injection of SC-58125 in a research setting, along with data on its in vivo effects and a

schematic of the signaling pathway it modulates.

Quantitative Data Summary
The following table summarizes the dosage and observed effects of SC-58125 administered

via intraperitoneal injection in mice, as reported in the scientific literature.
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Parameter Value Species Notes Reference

Dosage 10 mg/kg Mice
Administered

every 48 hours.
[1]

Effect on Tumor

Growth
Inhibition Mice

Inhibited the

growth of

established

colorectal cancer

xenografts.

[1]

Effect on Tumor

Prostaglandin

Levels

Reduction Mice

A single IP

injection reduced

tumor PGE2

levels.

[1][5]

Cellular

Mechanism
G2 Arrest

In vitro (LLC

cells)

Induced a delay

in progression

through the

G2/M phase of

the cell cycle.[5]

[1]

In Vitro IC50

(COX-2)
0.04 µM

Demonstrates

high potency for

COX-2.

[1]

In Vitro IC50

(COX-1)
>100 µM

Demonstrates

high selectivity

for COX-2 over

COX-1.

[1]

Experimental Protocol: Intraperitoneal Injection of
SC-58125 in Mice
This protocol provides a step-by-step guide for the preparation and intraperitoneal

administration of SC-58125 to mice.

Materials:
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SC-58125

Vehicle (e.g., DMSO, sterile saline)

Sterile 1 mL syringes

Sterile needles (25-27 gauge)

70% Ethanol

Animal scale

Appropriate personal protective equipment (PPE)

Reagent Preparation (SC-58125 Solution):

Vehicle Selection: A common vehicle for in vivo administration of hydrophobic compounds

like SC-58125 is a solution of DMSO. For animal studies, it is recommended to keep the final

DMSO concentration below 10% to minimize toxicity. A co-solvent system with sterile saline

or corn oil may also be considered.

Stock Solution: Prepare a stock solution of SC-58125 in 100% DMSO. For example, to

prepare a 10 mg/mL stock solution, dissolve 10 mg of SC-58125 in 1 mL of DMSO. Gently

vortex or sonicate if necessary to ensure complete dissolution.

Working Solution: On the day of injection, dilute the stock solution with sterile saline to the

final desired concentration. For a 10 mg/kg dose in a 25g mouse, the required dose is 0.25

mg. If the injection volume is 100 µL, the working solution concentration should be 2.5

mg/mL. To prepare this, you would dilute your 10 mg/mL stock solution. For example, to

make 1 mL of working solution, you would take 250 µL of the 10 mg/mL stock and add 750

µL of sterile saline. This results in a final DMSO concentration of 25%, which may be high for

some studies. Further dilution and optimization may be necessary depending on the

experimental requirements and animal tolerance. It is crucial to perform a solvent-negative

control experiment to confirm that the vehicle has no non-specific effects.

Injection Procedure:
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Animal Handling and Restraint: Weigh the mouse accurately to calculate the precise injection

volume. Gently restrain the mouse using an appropriate technique. For a one-person

technique, the mouse can be scruffed. For a two-person technique, one person can restrain

the mouse while the other performs the injection.

Injection Site Identification: Position the mouse with its head tilted slightly downwards. The

recommended injection site is the lower right or left quadrant of the abdomen to avoid

puncturing the cecum, bladder, or other vital organs.

Injection: Swab the injection site with 70% ethanol. Insert the needle at a 15-30 degree angle

into the peritoneal cavity. Be careful not to insert the needle too deeply to avoid damaging

internal organs.

Aspiration and Injection: Gently pull back on the plunger to ensure that no fluid (blood or

urine) enters the syringe. If the aspiration is clear, slowly inject the SC-58125 solution.

Post-Injection Monitoring: After injection, return the mouse to its cage and monitor for any

signs of distress, such as lethargy, abdominal swelling, or abnormal behavior.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Experimental workflow for intraperitoneal injection of SC-58125.
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Caption: SC-58125 inhibits the COX-2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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